Cas no 1803885-75-7 (1-Bromo-3-(3-bromo-2-methylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-bromo-2-methylphenyl)propan-2-one
• CAS No: 1803885-75-7
• MF: C₁₀H₁₀Br₂O
• MW: 305.993801593781
• CID: 4978849
• Update Time: 2025-05-19

1-Bromo-3-(3-bromo-2-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-bromo-2-methylphenyl)propan-2-one

• Inchi： 1S/C10H10Br2O/c1-7-8(5-9(13)6-11)3-2-4-10(7)12/h2-4H,5-6H2,1H3
• InChI Key： BSOQWVDCJLMIQI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(3-bromo-2-methylphenyl)propan-2-one

Comprehensive Guide to 1-Bromo-3-(3-bromo-2-methylphenyl)propan-2-one (CAS No. 1803885-75-7): Properties, Applications, and Market Insights

1-Bromo-3-(3-bromo-2-methylphenyl)propan-2-one (CAS No. 1803885-75-7) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This brominated aromatic ketone is gaining attention due to its unique structural features, which make it valuable for synthesizing complex molecules. Researchers are particularly interested in its role as a building block for drug discovery and material science applications.

The molecular structure of 1-Bromo-3-(3-bromo-2-methylphenyl)propan-2-one features two bromine atoms at strategic positions, enhancing its reactivity in various organic transformations. The presence of the methylphenyl group adds steric and electronic effects that influence its behavior in synthetic pathways. These characteristics make it a versatile intermediate for creating biologically active compounds and functional materials.

One of the most searched questions about this compound relates to its synthetic applications. Current trends in medicinal chemistry highlight the demand for brominated intermediates like 1-Bromo-3-(3-bromo-2-methylphenyl)propan-2-one for developing kinase inhibitors and other targeted therapies. Its ability to participate in cross-coupling reactions makes it particularly useful for constructing complex molecular architectures.

From a commercial perspective, the global market for specialty chemicals is driving interest in this compound. Manufacturers are optimizing production processes to meet the growing demand from pharmaceutical and agrochemical sectors. Analytical techniques such as HPLC and NMR spectroscopy are crucial for quality control, ensuring the compound meets the stringent purity requirements for research applications.

Environmental and safety considerations are important when working with 1-Bromo-3-(3-bromo-2-methylphenyl)propan-2-one. While not classified as hazardous under standard regulations, proper handling procedures should be followed. Researchers often inquire about storage conditions and stability data, which are critical for maintaining compound integrity during experimental work.

The future outlook for 1-Bromo-3-(3-bromo-2-methylphenyl)propan-2-one appears promising, with increasing applications in drug discovery pipelines and material science. Its unique combination of bromine substituents and ketone functionality positions it as a valuable tool for synthetic chemists. As research continues, we anticipate new discoveries about its potential in creating innovative therapeutic agents and advanced materials.